4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95%
Overview
Description
4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95% (4-DHP) is a synthetic compound that is used in a variety of scientific and industrial applications. It is an important intermediate in organic synthesis and has been used in the synthesis of a variety of pharmaceuticals, polymers, and other materials. 4-DHP is a hydrophobic compound, with a melting point of 82-83°C and a boiling point of 214°C. It is a white crystalline solid at room temperature and is soluble in a variety of organic solvents.
Scientific Research Applications
4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95% has a wide range of scientific applications, including in the synthesis of pharmaceuticals, polymers, and other materials. It has been used in the synthesis of anti-cancer drugs, anti-inflammatory drugs, and other drugs. It has also been used in the synthesis of polymers and other materials for use in medical and industrial applications.
Mechanism of Action
The mechanism of action of 4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95% is not fully understood. It is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. In addition, it has been shown to inhibit the release of histamine, which is involved in the allergic response.
Biochemical and Physiological Effects
4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the release of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the inflammatory response. In addition, it has been shown to inhibit the release of histamine, which is involved in the allergic response.
Advantages and Limitations for Lab Experiments
The use of 4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, it is a hydrophobic compound, which makes it easy to work with in organic solvents. However, it can be toxic if inhaled or ingested, and it should be handled with care.
Future Directions
There are a number of potential future directions for the use of 4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95%. It could be used in the synthesis of more advanced pharmaceuticals and polymers, as well as in the development of new materials. It could also be used in the development of new diagnostic tools and treatments for a variety of diseases. In addition, it could be used to study the biochemical and physiological mechanisms of action of other compounds. Finally, it could be used to develop new methods for the synthesis of other compounds.
Synthesis Methods
4-(2,4-Difluorophenyl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods. The most common method involves the reaction of 2,4-difluorobenzaldehyde and hydroxypyridine in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The reaction yields a product with a purity of 95%, which is then isolated by filtration and drying.
properties
IUPAC Name |
4-(2,4-difluorophenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F2NO/c12-8-1-2-9(10(13)6-8)7-3-4-14-11(15)5-7/h1-6H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUWFVBWTKMYTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C2=CC(=O)NC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682701 |
Source
|
| Record name | 4-(2,4-Difluorophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Difluorophenyl)-2-hydroxypyridine | |
CAS RN |
1261937-32-9 |
Source
|
| Record name | 2(1H)-Pyridinone, 4-(2,4-difluorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261937-32-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2,4-Difluorophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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